Cas no 156038-84-5 ((S,S)-N-Boc-2,5-dimethylpyrrolidine)

(S,S)-N-Boc-2,5-dimethylpyrrolidine structure
156038-84-5 structure
Product Name:(S,S)-N-Boc-2,5-dimethylpyrrolidine
CAS No:156038-84-5
MF:C11H21NO2
MW:199.28994345665
CID:2208873
PubChem ID:71310640
Update Time:2025-04-21

(S,S)-N-Boc-2,5-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (S,S)-N-Boc-2,5-dimethylpyrrolidine
    • tert-butyl (2S,5S)-2,5-dimethylpyrrolidine-1-carboxylate
    • 156038-84-5
    • starbld0009205
    • DTXCID20697012
    • DTXSID90746268
    • (S,S)-N-Boc-2,5-dimethylpyrrolidine, 95%
    • 1-Pyrrolidinecarboxylic acid, 2,5-dimethyl-, 1,1-dimethylethyl ester, (2S,5S)-
    • Inchi: 1S/C11H21NO2/c1-8-6-7-9(2)12(8)10(13)14-11(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
    • InChI Key: FZSBLLYQAULJDU-IUCAKERBSA-N
    • SMILES: O(C(C)(C)C)C(N1[C@@H](C)CC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 199.157228913Da
  • Monoisotopic Mass: 199.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.930 g/mL at 25 °C
  • Flash Point: 86 °C
  • Refractive Index: n20/D 1.444

(S,S)-N-Boc-2,5-dimethylpyrrolidine Security Information

  • Hazardous Material transportation number:UN 2810 6.1/PG 3
  • Hazard Category Code: 25-50
  • Safety Instruction: 45-61
  • Hazardous Material Identification: T N
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